Cas no 94994-19-1 ({4-methoxybicyclo[2.2.2]octan-1-yl}methanol)

• Product Name: {4-methoxybicyclo[2.2.2]octan-1-yl}methanol
• CAS No: 94994-19-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD30803206
• CID: 4348536
• PubChem ID: 86114339
• Update Time: 2025-05-27

{4-methoxybicyclo[2.2.2]octan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1-methanol, 4-methoxy-
• {4-methoxybicyclo[2.2.2]octan-1-yl}methanol
• CS-0185382
• (4-Methoxybicyclo[2.2.2]octan-1-yl)methanol
• P19904
• SCHEMBL16111301
• SY324016
• MFCD30803206
• (4-methoxy-1-bicyclo[2.2.2]octanyl)methanol
• 94994-19-1
• AS-79612
• MADLGQZPTBBSDR-UHFFFAOYSA-N

• MDL： MFCD30803206
• Inchi： 1S/C10H18O2/c1-12-10-5-2-9(8-11,3-6-10)4-7-10/h11H,2-8H2,1H3
• InChI Key： MADLGQZPTBBSDR-UHFFFAOYSA-N
• SMILES： O(C)C12CCC(CO)(CC1)CC2

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on {4-methoxybicyclo[2.2.2]octan-1-yl}methanol

Recent Advances in the Study of {4-methoxybicyclo[2.2.2]octan-1-yl}methanol (CAS: 94994-19-1)

The compound {4-methoxybicyclo[2.2.2]octan-1-yl}methanol (CAS: 94994-19-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic alcohol derivative, characterized by its rigid bicyclo[2.2.2]octane scaffold and methoxy substitution, has been explored for its role in drug design, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological potential.

One of the key areas of research involving {4-methoxybicyclo[2.2.2]octan-1-yl}methanol is its application in the design of enzyme inhibitors. The rigid bicyclic framework of this compound provides a stable three-dimensional structure that can be leveraged to target enzyme active sites with high specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this scaffold in the development of inhibitors for serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The study reported that derivatives of {4-methoxybicyclo[2.2.2]octan-1-yl}methanol exhibited potent inhibitory activity against specific serine hydrolases, with IC50 values in the nanomolar range.

In addition to its role in enzyme inhibition, {4-methoxybicyclo[2.2.2]octan-1-yl}methanol has also been investigated for its potential as a building block in the synthesis of complex natural products and pharmaceuticals. The methoxy group at the 4-position of the bicyclic ring system offers a versatile handle for further chemical modifications, enabling the introduction of diverse functional groups. A recent synthetic methodology published in Organic Letters (2024) highlighted an efficient route to functionalize this scaffold, yielding derivatives with enhanced solubility and bioavailability. These advances are particularly relevant for the development of orally active drugs.

Another notable application of {4-methoxybicyclo[2.2.2]octan-1-yl}methanol is its use in the study of membrane permeability and drug delivery. The compound's lipophilic nature, combined with its rigid structure, makes it an attractive candidate for probing the interactions between small molecules and biological membranes. A 2024 study in ACS Chemical Biology utilized this compound to investigate the role of molecular rigidity in passive diffusion across cell membranes. The findings suggested that the bicyclo[2.2.2]octane core enhances membrane permeability compared to more flexible analogs, providing valuable insights for the design of CNS-penetrant drugs.

Despite these promising developments, challenges remain in the optimization of {4-methoxybicyclo[2.2.2]octan-1-yl}methanol-based therapeutics. For example, the metabolic stability of this scaffold in vivo requires further investigation, as preliminary studies have indicated potential susceptibility to oxidative metabolism. Future research directions may include the development of prodrug strategies or the incorporation of metabolically stable substituents to address these limitations. Additionally, the exploration of this scaffold in combination with other pharmacophores could unlock new therapeutic opportunities.

In conclusion, {4-methoxybicyclo[2.2.2]octan-1-yl}methanol (CAS: 94994-19-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent studies have highlighted its potential in enzyme inhibition, synthetic chemistry, and drug delivery, paving the way for further exploration in these areas. As research continues to uncover the full scope of its applications, this compound is poised to play a significant role in the development of next-generation therapeutics.